Cas no 1980035-50-4 (2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate)
2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate
-
- MDL: MFCD28334336
- Inchi: 1S/C10H6F14O3/c11-3(12)1-26-5(25)27-2-6(15,16)8(19,20)10(23,24)9(21,22)7(17,18)4(13)14/h3-4H,1-2H2
- InChI Key: WXCGQNATSPTOPF-UHFFFAOYSA-N
- SMILES: C(OCC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)F)(=O)OCC(F)F
2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC450343-25g |
2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate |
1980035-50-4 | 25g |
£1050.00 | 2023-09-02 | ||
| Cooke Chemical | LN9149658-25g |
2,2-Difluoroethyl(2,2,3,3,4,4,5,5,6,6,7 |
1980035-50-4 | 7-dodecafluoroheptyl)carbonate | 25g |
RMB 10052.00 | 2025-02-20 |
2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate
Research Briefing on 2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate (CAS: 1980035-50-4): Recent Advances and Applications
In recent years, the compound 2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate (CAS: 1980035-50-4) has garnered significant attention in the chemical, biological, and pharmaceutical research communities. This fluorinated carbonate derivative exhibits unique physicochemical properties, making it a promising candidate for various applications, including drug delivery systems, biomedical imaging, and advanced material synthesis. This briefing synthesizes the latest research findings and explores the potential of this compound in cutting-edge applications.
The molecular structure of 2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate features a perfluorinated alkyl chain coupled with a difluoroethyl carbonate moiety. This combination imparts exceptional stability, lipophilicity, and resistance to enzymatic degradation, which are critical for its utility in pharmaceutical formulations. Recent studies have highlighted its role as a novel excipient or carrier for hydrophobic drugs, enhancing bioavailability and targeted delivery.
A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential in improving the solubility and stability of anticancer agents. Researchers demonstrated that formulations incorporating 2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate significantly enhanced the pharmacokinetic profiles of poorly water-soluble drugs, reducing systemic toxicity while maintaining therapeutic efficacy. These findings underscore its value in oncology drug development.
Beyond pharmaceuticals, this compound has shown promise in material science. Its fluorinated structure contributes to low surface energy and high thermal stability, making it suitable for coatings and membranes. A recent ACS Applied Materials & Interfaces publication reported its use in creating anti-fouling surfaces for medical devices, reducing bacterial adhesion and biofilm formation. Such applications could revolutionize implantable devices and surgical tools.
Despite its potential, challenges remain in large-scale synthesis and regulatory approval. Current methods for producing 2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate involve multi-step reactions with stringent purity requirements. Ongoing research aims to optimize synthetic pathways and evaluate its safety profile in preclinical models. Collaborative efforts between academia and industry are essential to translate these discoveries into practical solutions.
In conclusion, 2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate (CAS: 1980035-50-4) represents a versatile and innovative compound with broad applications in medicine and materials. Continued research will likely uncover new functionalities and solidify its role in advancing chemical and biological sciences. Stakeholders are encouraged to monitor developments in this rapidly evolving field.
1980035-50-4 (2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)